Kaempferol 7-neohesperidoside

Description

Kaempferol 7-neohesperidoside is a flavonoid glycoside found in Litchi chinensis with reported antioxidant and anticancer activities . Flavonoid-7-O-glycosides are phenolic compounds with a flavonoid moiety O-glycosidically linked to a carbohydrate moiety at the C7-position . It can scavenge DPPH radicals and is cytotoxic to A549, HepG2, and HeLa cells .

The substance, also known as Kaempferol 7-O-neohesperidoside, has the molecular formula $C_{27}H_{30}O_{15}$ and a molecular weight of 594.5 g/mol . According to safety data sheets, Kaempferol-7-neohesperidoside does not contain an endocrine disruptor at a concentration of ≥ 0.1% . It is not a PBT or a vPvB (persistent, bioaccumulative, and toxic or very persistent and very bioaccumulative) . Health effects and symptoms are currently unknown . For lab preparations, it is soluble in acetone, chloroform, dichloromethane, and DMSO .

While the search results do not list similar chemical compounds, other flavonoid glycosides share structural similarities and biological activities. Examples include other kaempferol glycosides, which differ in the sugar moiety attached to the kaempferol backbone, and other flavonoids like quercetin glycosides .

• CAS No.: 17353-03-6
• Product Name: Kaempferol 7-neohesperidoside
• Molecular Formula: C27H30O15
• Molecular Weight: 594.5 g/mol
• IUPAC Name: 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1
• Standard InChIKey: ZEJXENDZTYVXDP-CSJHBIPPSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O
• Synonyms: K 7-neo; kaempferol 7-neohesperidoside; kaempferol 7-neohesperidoside, (ALPHA-L-MANNO,D-GLUCO)-isomer; kaempferol 7-neohesperidoside, (L-MANNO,D-GLUCO)-isome
• PubChem Compound: 5483905
• Last Modified: Aug 15 2023